Cas no 88336-80-5 (Benzenedodecanol)

• Product Name: Benzenedodecanol
• CAS No: 88336-80-5
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 1921903
• PubChem ID: 14889644
• Update Time: 2025-04-21

Benzenedodecanol Chemical and Physical Properties

Names and Identifiers

• Benzenedodecanol
• 12-phenyldodecan-1-ol
• Q63392748
• 88336-80-5
• 12-PHEMYLDODECAN-1-OL
• SCHEMBL1006413
• DTXSID50565018

• Inchi： 1S/C18H30O/c19-17-13-8-6-4-2-1-3-5-7-10-14-18-15-11-9-12-16-18/h9,11-12,15-16,19H,1-8,10,13-14,17H2
• InChI Key： DXFKBQGRBJLAPG-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.229665576Da
• Monoisotopic Mass: 262.229665576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 20.2Ų